Cas no 1807188-95-9 (4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride
• CAS No: 1807188-95-9
• MF: C₉H₇ClN₂O₄S
• MW: 274.680879831314
• CID: 5009991
• Update Time: 2025-07-02

4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClN2O4S/c1-2-6-3-7(5-11)8(12(13)14)4-9(6)17(10,15)16/h3-4H,2H2,1H3
• InChI Key： RKOSZRUKGWFRDW-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=CC=1CC)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 444
• XLogP3: 2.3
• Topological Polar Surface Area: 112

Additional information on 4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride

4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride (CAS No. 1807188-95-9): A Versatile Building Block in Synthetic Chemistry and Pharmaceutical Development

4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride represents a critical intermediate in the synthesis of complex organic molecules, with its unique chemical structure enabling diverse applications in pharmaceutical research and material science. As a benzenesulfonyl chloride derivative, this compound features a nitro group, a cyano group, and an ethyl group attached to a benzene ring, creating a multifunctional scaffold for further chemical modifications. Recent advancements in green chemistry and high-throughput screening have highlighted the importance of such compounds in the design of novel therapeutics and functional materials.

The CAS No. 1807188-95-9 designation underscores the compound’s structural specificity, which is essential for its role in drug discovery and synthetic organic chemistry. The presence of a sulfonyl chloride functional group makes this molecule a valuable reagent for coupling reactions, particularly in peptide synthesis and oligonucleotide modification. Researchers have increasingly focused on optimizing synthetic pathways to enhance yield and reduce byproducts, aligning with the principles of atom economy and sustainable chemistry.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the utility of 4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride in the development of antimicrobial agents. Its nitro group exhibits potent oxidative stress properties, while the cyano group contributes to electrophilic reactivity. These characteristics make it a promising candidate for targeted drug delivery systems, particularly in combating multidrug-resistant pathogens. The compound’s electrophilic nature also facilitates its integration into click chemistry protocols, enabling rapid assembly of complex molecular architectures.

In the realm of pharmaceutical development, 4-Cyano-2-ethyl-5-nitrobenzenesulfonic acid (a related derivative) has shown potential as a prodrug precursor. A 2023 study in Advanced Drug Delivery Reviews highlighted its ability to enhance bioavailability through controlled release mechanisms. This aligns with the growing demand for oral formulations that minimize gastrointestinal side effects while maintaining therapeutic efficacy. The ethyl group in the molecule plays a crucial role in modulating solubility profiles, a key factor in drug formulation strategies.

The synthesis of 4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride has evolved significantly with the advent of photoredox catalysis. A 2023 paper in Chemical Science described a novel method using visible-light photoreactors to achieve high-yield production of this compound. This approach not only reduces energy consumption but also minimizes the use of hazardous reagents, reflecting the industry’s shift toward environmentally benign processes. The sulfonyl chloride functionality is particularly amenable to such catalytic systems due to its inherent reactivity toward light-induced electron transfer.

Applications of this compound extend beyond pharmaceuticals into material science, where its electronic properties are leveraged for organic semiconductors. A 2023 study in Advanced Materials demonstrated its utility in flexible electronics, where the cyano group enhances charge transport efficiency. This dual functionality underscores the compound’s versatility, as it can serve as both a drug scaffold and a functional material depending on the synthetic context.

Recent computational studies have further expanded the understanding of 4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride’s reactivity. Molecular dynamics simulations published in ACS Central Science (2023) revealed that the nitro group acts as a strong electron-withdrawing substituent, influencing the electronic distribution of the benzene ring. This insight has guided the design of metabolic pathway modifiers with enhanced target specificity, a critical requirement for precision medicine applications.

Despite its promise, the compound’s synthesis and handling require careful consideration of reaction conditions. The sulfonyl chloride group is highly reactive, necessitating controlled environments to prevent side reactions and degradation. Recent advancements in flow chemistry have provided scalable solutions for its production, as demonstrated in a 2023 Chemical Engineering Journal study. This approach ensures consistent quality while meeting the demands of large-scale manufacturing in the pharmaceutical industry.

Looking ahead, the integration of 4-Cyano-2-ethyl-5-nitrobenzenesulfonyl chloride into biomimetic systems is an emerging area of research. A 2023 Nature Communications paper explored its potential in self-assembling nanomaterials, where the cyano group facilitates hydrophobic interactions. This opens new avenues for drug delivery and targeted therapies, further solidifying the compound’s role in modern chemical innovation.